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Compound of Interest

Compound Name: Colletodiol

Cat. No.: B1247303

In-Depth Technical Guide to Colletodiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Colletodiol is a naturally occurring macrodiolide that has garnered interest due to its unique
chemical structure and potential biological activities. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Colletodiol. Due to
the limited availability of published experimental data, this guide synthesizes information from
computational predictions and available literature to offer a thorough understanding of this
compound. This document is intended to serve as a foundational resource for researchers and
professionals in the fields of natural product chemistry, pharmacology, and drug development
who are interested in exploring the therapeutic potential of Colletodiol and its analogues.

Chemical and Physical Properties

The fundamental chemical and physical properties of Colletodiol are summarized below. It is
important to note that while computational data is readily available, experimentally determined
values for properties such as melting point, boiling point, and solubility are not widely
published, reflecting the compound's relatively recent discovery and the limited scope of its
investigation to date.

Table 1: Physical and Chemical Properties of Colletodiol
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Property Value Source
Molecular Formula C14H2006 PubChem
Molecular Weight 284.30 g/mol PubChem
(3E,6R,9E,11R,12R,14R)-11,1
2-dihydroxy-6,14-dimethyl-1,7-
IUPAC Name ] ) PubChem
dioxacyclotetradeca-3,9-diene-
2,8-dione
CAS Number 21142-67-6 PubChem
Appearance Not reported -
Melting Point Not reported -
Boiling Point Not reported -
Solubility Not reported -
Optical Rotation Not reported -
Computed XLogP3 0.9 PubChem
Computed Hydrogen Bond
PubChem
Donor Count
Computed Hydrogen Bond
6 PubChem
Acceptor Count
Computed Rotatable Bond
2 PubChem
Count
Computed Exact Mass 284.12598835 PubChem
Computed Monoisotopic Mass 284.12598835 PubChem
Computed Topological Polar
P . 92.7 A2 PubChem
Surface Area
Computed Heavy Atom Count 20 PubChem
Computed Formal Charge 0 PubChem
Computed Complexity 400 PubChem
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Spectroscopic Data

Detailed experimental spectroscopic data for Colletodiol, including Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), are not readily available in
public databases or the surveyed scientific literature. Spectroscopic analysis would be crucial
for the structural confirmation and quality control of Colletodiol in any research or development
setting.

For researchers isolating or synthesizing Colletodiol, the following general spectroscopic
characteristics would be anticipated based on its structure:

'H NMR: Signals corresponding to olefinic protons, protons on carbons bearing hydroxyl
groups, methine protons, and methyl protons would be expected. The coupling patterns
would provide significant information about the stereochemistry of the molecule.

e 13C NMR: Resonances for carbonyl carbons, olefinic carbons, carbons attached to hydroxyl
groups, and aliphatic carbons would be present.

¢ IR Spectroscopy: Characteristic absorption bands for hydroxyl (O-H) stretching, carbonyl
(C=0) stretching of the ester groups, and carbon-carbon double bond (C=C) stretching
would be prominent.

e Mass Spectrometry: The molecular ion peak corresponding to the exact mass of Colletodiol
would be observed, along with fragmentation patterns characteristic of macrodiolides, such
as losses of water and fragments resulting from the cleavage of the macrolide ring.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and synthesis of Colletodiol are
not extensively documented in the publicly accessible scientific literature. Natural product
isolation would typically involve extraction from the source organism (e.g., fungal cultures of
Colletotrichum species) using organic solvents, followed by chromatographic separation
techniques such as column chromatography, preparative thin-layer chromatography (TLC), and
high-performance liquid chromatography (HPLC) to yield the pure compound.

A generalized workflow for the isolation and characterization of a natural product like
Colletodiol is depicted below.
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Caption: Generalized workflow for the isolation and characterization of Colletodiol.

Biological Activity and Signaling Pathways

The biological activities of Colletodiol have not been extensively investigated, and as a result,
there is no information available regarding its mechanism of action or any associated signaling
pathways. Preliminary studies on similar macrodiolides suggest potential for a range of
biological effects, which could include antimicrobial, cytotoxic, or anti-inflammatory activities.
Further research is required to determine the pharmacological profile of Colletodiol.

Should future research elucidate a specific signaling pathway affected by Colletodiol, a
diagrammatic representation would be invaluable. For instance, if Colletodiol were found to
inhibit a particular kinase cascade, a diagram could be constructed as follows:
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Caption: Hypothetical signaling pathway inhibition by Colletodiol.

Conclusion and Future Directions

Colletodiol represents a structurally intriguing natural product with untapped potential. This
guide consolidates the currently available information on its physical and chemical properties.
The significant gaps in experimental data, particularly concerning its spectroscopic
characterization, definitive physical properties, and biological activity, highlight the need for

further research.
Future investigations should prioritize the following:

« |solation and/or total synthesis of Colletodiol to obtain sufficient quantities for

comprehensive characterization.
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» Detailed spectroscopic analysis (1D and 2D NMR, high-resolution MS, IR) to create a
complete and publicly available dataset for this compound.

» Determination of key physical properties, such as melting point, solubility in various solvents,
and optical rotation.

e Screening for a wide range of biological activities to identify potential therapeutic
applications.

o Elucidation of the mechanism of action and any relevant signaling pathways for any
confirmed biological activities.

Addressing these research areas will be critical in unlocking the full potential of Colletodiol for
scientific and therapeutic advancement.

 To cite this document: BenchChem. [Physical and chemical properties of Colletodiol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247303#physical-and-chemical-properties-of-
colletodiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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